Cas no 1781760-04-0 (tert-butyl 6-amino-decahydroquinoline-1-carboxylate)

• Product Name: tert-butyl 6-amino-decahydroquinoline-1-carboxylate
• CAS No: 1781760-04-0
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5881031
• PubChem ID: 83488482
• Update Time: 2024-01-12

tert-butyl 6-amino-decahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-decahydroquinoline-1-carboxylate
• 1(2H)-Quinolinecarboxylic acid, 6-aminooctahydro-, 1,1-dimethylethyl ester
• EN300-3056248
• 1781760-04-0
• Tert-butyl 6-amino-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-8-4-5-10-9-11(15)6-7-12(10)16/h10-12H,4-9,15H2,1-3H3
• InChI Key： YPAOLNGJEGCXIG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2C(CC(N)CC2)CCC1

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±35.0 °C(Predicted)
• pka: 10.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines